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inhibitors

  • TQS
    TQS
    • Cat. No.:
    • B1662355
    • CAS No.:
    • Molecular Formula:
    • C22H20N2O2S
    • Molecular Weight:
    • 376.5 g/mol
    Description
    Type II positive allosteric modulator of α7 nACh receptors (pEC50 = 5.5). Displays no agonist activity at α7 receptors at concentrations up to 0.1 mM;  potentiates agonist-evoked responses and reduces rate ...
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  • 2-[5-[3-[4-(2-bromo-5-fluorophenoxy)piperidin-1-yl]-1,2-oxazol-5-yl]tetrazol-2-yl]acetic acid
    2-[5-[3-[4-(2-bromo-5-fluorophenoxy)piperidin-1-yl]-1,2...
    • Cat. No.:
    • B1663549
    • CAS No.:
    • 1030612-90-8
    • Molecular Formula:
    • C17H16BrFN6O4
    • Molecular Weight:
    • 467.2 g/mol
    Description
    MK-8245 has been used in trials studying the treatment of Type 2 Diabetes Mellitus.
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  • 3-[4-[[4-(2-chlorophenyl)-1,3-thiazol-2-yl]methoxy]-2-methylphenyl]propanoic acid
    3-[4-[[4-(2-chlorophenyl)-1,3-thiazol-2-yl]methoxy]-2-m...
    • Cat. No.:
    • B1663568
    • CAS No.:
    • 1050506-87-0
    • Molecular Formula:
    • C20H18ClNO3S
    • Molecular Weight:
    • 387.9 g/mol
    Description
    GPR120 modulator 2 is useful for modulating G protein-coupled receptor 120 (GPR120).
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  • Hydroxydiethylphenamine
    Hydroxydiethylphenamine
    • Cat. No.:
    • B1663606
    • CAS No.:
    • 13073-96-6
    • Molecular Formula:
    • C21H30Cl2N2O2
    • Molecular Weight:
    • 413.4 g/mol
    Description
    Decloxizine dihydrochloride(UCB-1402;  NSC289116) is a histamine 1 receptor antagonist.
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  • TAS-103
    TAS-103
    • Cat. No.:
    • B1662211
    • CAS No.:
    • 174634-08-3
    • Molecular Formula:
    • C20H19N3O2
    • Molecular Weight:
    • 333.4 g/mol
    Description
    TAS-103 is a quinoline derivative that inhibits both topoisomerase I and II, causing a cytotoxic effect in cancer cells. (NCI)
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  • Voreloxin Hydrochloride
    Voreloxin Hydrochloride
    • Cat. No.:
    • B1662909
    • CAS No.:
    • 175519-16-1
    • Molecular Formula:
    • C18H20ClN5O4S
    • Molecular Weight:
    • 437.9 g/mol
    Description
    Voreloxin Hcl(SNS-595;  AG 7352) is a small molecule and a naphthyridine analogue with antineoplastic activity;  inhibitor of Topo II.IC50 Value:Target: Topoisomerase IIVosaroxin intercalates into DNA ...
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  • Bcl-2 Inhibitor
    Bcl-2 Inhibitor
    • Cat. No.:
    • B1663805
    • CAS No.:
    • 383860-03-5
    • Molecular Formula:
    • C16H16N2O4
    • Molecular Weight:
    • 300.31 g/mol
    Description
    BCL-2 Inhibitor is any agent that inhibits the anti-apoptotic protein B-cell lymphoma 2 (Bcl-2;  Bcl2).
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  • PHA 568487 (free base)
    PHA 568487 (free base)
    • Cat. No.:
    • B1662414
    • CAS No.:
    • 527680-56-4
    • Molecular Formula:
    • C16H20N2O3
    • Molecular Weight:
    • 288.34 g/mol
    Description
    PHA 568487 (free base), also known as PHA 568487 (free base), is a useful research compound. Its molecular formula is C16H20N2O3 and its molecular weight is 288.34 g/mol. The purity is usually 95%.
    The exac...
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  • Tazifylline
    Tazifylline
    • Cat. No.:
    • B1662757
    • CAS No.:
    • 79712-55-3
    • Molecular Formula:
    • C23H32N6O3S
    • Molecular Weight:
    • 472.6 g/mol
    Description
    (±)-Tazifylline is a potent, selective and long-acting histamine H1 receptor antagonist.
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  • Tedatioxetine hydrobromide
    Tedatioxetine hydrobromide
    • Cat. No.:
    • B1663294
    • CAS No.:
    • 960151-65-9
    • Molecular Formula:
    • C18H22BrNS
    • Molecular Weight:
    • 364.3 g/mol
    Description
    Tedatioxetine hydrobromide acts as a triple reuptake inhibitor and 5-HT2A, 5-HT2C, 5-HT3 and α1A-adrenergic receptor antagonist.
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